Cas no 122305-64-0 (Amino(4-fluorobenzyl)sulfanylmethaniminium chloride)

• Product Name: Amino(4-fluorobenzyl)sulfanylmethaniminium chloride
• CAS No: 122305-64-0
• MF: C₈H₁₀ClFN₂S
• MW: 220.694802761078
• MDL: MFCD00484360
• CID: 2897621
• Update Time: 2025-10-23

Amino(4-fluorobenzyl)sulfanylmethaniminium chloride Chemical and Physical Properties

Names and Identifiers

• 4-fluorobenzyl carbamimidothioate hydrochloride
• AMINO[(4-FLUOROBENZYL)SULFANYL]METHANIMINIUM CHLORIDE
• 4-FLUOROBENZYL CARBAMIMIDOTHIOATE HCL
• Amino(4-fluorobenzyl)sulfanylmethaniminium chloride

• MDL： MFCD00484360
• Inchi： 1S/C8H9FN2S.ClH/c9-7-3-1-6(2-4-7)5-12-8(10)11;/h1-4H,5H2,(H3,10,11);1H
• InChI Key： STUFCQTWEPJJSZ-UHFFFAOYSA-N
• SMILES： C(C1C=CC(F)=CC=1)SC(N)=N.Cl

Amino(4-fluorobenzyl)sulfanylmethaniminium chloride Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P280;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on Amino(4-fluorobenzyl)sulfanylmethaniminium chloride

Comprehensive Guide to Amino(4-fluorobenzyl)sulfanylmethaniminium chloride (CAS No. 122305-64-0)

Amino(4-fluorobenzyl)sulfanylmethaniminium chloride (CAS No. 122305-64-0) is a specialized organic compound with significant applications in pharmaceutical research and chemical synthesis. This compound, often referred to in scientific literature for its unique structural properties, combines a fluorinated benzyl group with an iminium chloride moiety, making it a valuable intermediate in the development of bioactive molecules. Researchers and industry professionals frequently search for Amino(4-fluorobenzyl)sulfanylmethaniminium chloride uses, synthesis methods, and safety data, reflecting its growing importance in modern chemistry.

The molecular structure of Amino(4-fluorobenzyl)sulfanylmethaniminium chloride features a 4-fluorobenzyl group attached to a sulfur-containing iminium center, which enhances its reactivity in nucleophilic substitution reactions. This characteristic makes it a versatile building block for constructing complex molecules, particularly in medicinal chemistry. Recent trends in drug discovery highlight the demand for fluorinated compounds due to their improved metabolic stability and bioavailability, aligning with the rising interest in fluorinated pharmaceutical intermediates and SAR studies (Structure-Activity Relationship).

One of the key applications of Amino(4-fluorobenzyl)sulfanylmethaniminium chloride is its role in the synthesis of heterocyclic compounds, which are pivotal in designing new therapeutics. For instance, it serves as a precursor for thiazole and imidazole derivatives, classes of compounds widely explored for their antimicrobial and anticancer properties. With the global pharmaceutical industry focusing on targeted drug delivery and personalized medicine, the relevance of such intermediates continues to grow. Researchers often inquire about scalable synthesis routes and purification techniques for this compound, underscoring its practical utility.

From a commercial perspective, Amino(4-fluorobenzyl)sulfanylmethaniminium chloride is supplied by several specialty chemical manufacturers, catering to the needs of academic and industrial labs. Quality parameters such as purity levels, solubility data, and storage conditions are critical for end-users, as these factors influence experimental outcomes. The compound’s stability under varying pH conditions and compatibility with common organic solvents are frequently discussed in technical forums, addressing queries like how to handle Amino(4-fluorobenzyl)sulfanylmethaniminium chloride safely and best practices for its storage.

In addition to its pharmaceutical applications, Amino(4-fluorobenzyl)sulfanylmethaniminium chloride is also investigated in material science, particularly for designing functionalized polymers and catalysts. The incorporation of fluorine atoms into polymeric matrices can enhance thermal stability and chemical resistance, making this compound a candidate for advanced material development. Searches related to fluorine-containing polymers and high-performance catalysts often intersect with discussions about this chemical, highlighting its interdisciplinary relevance.

Environmental and regulatory considerations are another area of interest for users of Amino(4-fluorobenzyl)sulfanylmethaniminium chloride. While the compound is not classified as hazardous under standard safety guidelines, proper disposal methods and green chemistry alternatives are increasingly prioritized in research. The shift toward sustainable synthesis has led to explorations of catalytic methods and solvent-free reactions involving this intermediate, aligning with broader industry goals of reducing waste and energy consumption.

For researchers seeking analytical data, techniques such as NMR spectroscopy, HPLC analysis, and mass spectrometry are commonly employed to characterize Amino(4-fluorobenzyl)sulfanylmethaniminium chloride. Detailed spectral interpretations and reference standards are often requested in scientific communities, emphasizing the need for accurate and reproducible data. Collaborative platforms and open-access journals have become valuable resources for sharing such information, fostering innovation in chemical research.

In summary, Amino(4-fluorobenzyl)sulfanylmethaniminium chloride (CAS No. 122305-64-0) is a multifaceted compound with broad utility in pharmaceuticals, materials science, and synthetic chemistry. Its fluorinated structure and reactive iminium group make it a sought-after intermediate for diverse applications. As the scientific community continues to explore new synthetic methodologies and sustainable practices, this compound remains a focal point for innovation. Whether you are investigating structure-activity relationships or optimizing large-scale production, understanding the properties and applications of this chemical is essential for advancing research and development.